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Cat. No.: B042538 Get Quote

Benzyl Tiglate: A Comprehensive Technical
Review
For Researchers, Scientists, and Drug Development Professionals

Introduction
Benzyl tiglate ((2E)-2-methylbut-2-enoate) is an organic compound classified as an ester. It is

formed from the esterification of benzyl alcohol and tiglic acid.[1] Characterized by a pleasant,

fruity, and somewhat spicy-herbaceous aroma, benzyl tiglate is primarily utilized in the flavor

and fragrance industries.[1] It is a colorless to pale yellow liquid with low volatility and is soluble

in organic solvents.[1] While its applications in perfumery are well-documented, its broader

biological activities and potential for drug development remain largely unexplored. This

technical guide provides a comprehensive review of the existing scientific literature on benzyl
tiglate, focusing on its chemical properties, synthesis, analytical characterization, and natural

occurrence.

Physicochemical Properties
A summary of the key physicochemical properties of benzyl tiglate is presented in the table

below. This data is essential for its handling, formulation, and analytical identification.
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Property Value Reference(s)

Molecular Formula C₁₂H₁₄O₂ [1]

Molecular Weight 190.24 g/mol [1]

CAS Number 37526-88-8

Appearance Colorless to pale yellow liquid [1]

Odor
Fruity, spicy-herbaceous,

reminiscent of narcissus
[2]

Density 1.031 - 1.040 g/cm³ @ 20°C [3]

Refractive Index 1.5150 - 1.5210 @ 20°C [3]

Boiling Point 139 °C @ 9 Torr [4]

Flash Point > 110 °C [3]

Solubility
Insoluble in water; soluble in

organic solvents and oils

Synthesis of Benzyl Tiglate
The most common method for synthesizing benzyl tiglate is through the direct esterification of

tiglic acid with benzyl alcohol.[5][2][4] This reaction is typically catalyzed by an acid and

involves the removal of water to drive the equilibrium towards the formation of the ester.

General Experimental Protocol: Fischer Esterification
Reactant Preparation: In a round-bottom flask, dissolve tiglic acid in an excess of benzyl

alcohol. The molar ratio of benzyl alcohol to tiglic acid is typically between 3:1 and 5:1 to

favor the forward reaction.

Catalyst Addition: Add a catalytic amount of a strong acid, such as sulfuric acid or p-

toluenesulfonic acid, to the reaction mixture.

Reaction Setup: Equip the flask with a Dean-Stark apparatus or a similar setup for

azeotropic removal of water. Place the flask in a heating mantle and heat the mixture to
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reflux.

Reaction Monitoring: Monitor the progress of the reaction by observing the amount of water

collected in the Dean-Stark trap. The reaction is considered complete when water is no

longer being formed.

Work-up: After cooling the reaction mixture to room temperature, neutralize the acid catalyst

with a weak base, such as a saturated solution of sodium bicarbonate. Transfer the mixture

to a separatory funnel and wash sequentially with water and brine.

Purification: Dry the organic layer over an anhydrous drying agent like sodium sulfate or

magnesium sulfate. Filter off the drying agent and remove the excess benzyl alcohol under

reduced pressure. The crude benzyl tiglate can be further purified by vacuum distillation or

column chromatography to yield the final product.
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Reflux with
Azeotropic Removal

of Water
Acid Catalyst
(e.g., H₂SO₄)

Neutralization and
Aqueous Wash

Drying and
Purification

(Distillation/Chromatography)
Benzyl Tiglate

Click to download full resolution via product page

A generalized workflow for the synthesis of benzyl tiglate via Fischer esterification.

Spectroscopic Data
The structural elucidation of benzyl tiglate is confirmed through various spectroscopic

techniques. The following tables summarize the key spectral data.

¹H NMR Spectral Data
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Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

~7.35 m 5H
Aromatic protons

(C₆H₅)

~6.85 q 1H Vinylic proton (=CH)

~5.15 s 2H
Methylene protons (-

CH₂-)

~1.85 d 3H
Methyl protons (=C-

CH₃)

~1.80 d 3H
Methyl protons (-

CH=C-CH₃)

Note: Predicted ¹H NMR data. Actual values may vary depending on the solvent and

instrument.[2]

¹³C NMR Spectral Data
Chemical Shift (δ) ppm Assignment

~167 Carbonyl carbon (C=O)

~138 Quaternary vinylic carbon (=C)

~136 Aromatic quaternary carbon

~128.5 Aromatic methine carbons (CH)

~128.0 Aromatic methine carbons (CH)

~127.5 Aromatic methine carbons (CH)

~127 Vinylic methine carbon (=CH)

~66 Methylene carbon (-CH₂-)

~14 Methyl carbon (=C-CH₃)

~12 Methyl carbon (-CH=C-CH₃)
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Note: Predicted ¹³C NMR data. Actual values may vary depending on the solvent and

instrument.[2]

Mass Spectrometry Data
m/z Relative Intensity Assignment

91 100%
Tropylium ion [C₇H₇]⁺ (Base

Peak)

190 ~50% Molecular ion [M]⁺

108 ~40% [C₇H₈O]⁺

83 ~30% [C₅H₇O]⁺

107 ~20% [C₇H₇O]⁺

Note: Data obtained from Electron Ionization (EI) Mass Spectrometry.

Natural Occurrence
Benzyl tiglate is a naturally occurring compound found in the essential oils of several plants.

Its presence contributes to the characteristic aroma of these plants.

Natural Source Reference(s)

Quisqualis indica (Rangoon creeper) flowers [6]

Jasmine tea [6]

Citrus peels (Citrus reticulata) [6]

Clove bud [2]

Rose apple (Syzygium jambos) [2]

Geranium (Pelargonium graveolens) essential

oil
[2]

Iris planifolia [2]
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Biological Activity and Research Gaps
A thorough review of the scientific literature reveals a significant gap in the research concerning

the specific biological activities of benzyl tiglate. Much of the available literature focuses on its

role as a fragrance component.

It is important to distinguish benzyl tiglate from tigilanol tiglate, a structurally distinct and more

complex diterpenoid ester that has demonstrated significant anticancer properties and is

approved for veterinary use.[7] The biological activities of tigilanol tiglate should not be

extrapolated to benzyl tiglate.

While some essential oils containing benzyl tiglate, such as that from Pelargonium

graveolens, have been reported to possess hypoglycemic, anti-tumor, anti-inflammatory, and

antioxidant properties, these effects are due to the complex mixture of compounds present in

the oil and cannot be attributed to benzyl tiglate alone.[8]

To date, there are no dedicated studies investigating the specific pharmacological effects,

mechanisms of action, or potential therapeutic applications of isolated benzyl tiglate.

Consequently, there are no known signaling pathways or specific biological targets associated

with this compound.

Conclusion
Benzyl tiglate is a well-characterized ester with established applications in the fragrance and

flavor industries. Its synthesis is straightforward, and its analytical profile is well-defined.

However, there is a clear and significant lack of research into its biological activities. For

researchers and professionals in drug development, this represents an untapped area of

investigation. Future studies are warranted to explore the potential pharmacological properties

of benzyl tiglate, which could unveil novel therapeutic applications for this readily available

compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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